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Compound of Interest

Compound Name: 3-Chlorobenzene-1,2-diamine

Cat. No.: B1351715 Get Quote

An In-depth Technical Guide on the Physical Properties of 3-Chlorobenzene-1,2-diamine

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of 3-
Chlorobenzene-1,2-diamine (CAS No: 21745-41-5), a versatile aromatic amine used in the

synthesis of various chemical compounds, including therapeutic agents.[1] The information

presented herein is intended to support research, development, and quality control activities by

providing key physical data and detailed experimental protocols for their determination.

Core Physical and Chemical Properties
3-Chlorobenzene-1,2-diamine, also known as 3-chloro-o-phenylenediamine, is an organic

compound with the molecular formula C₆H₇ClN₂.[2][3] Under standard conditions, it exists as a

solid crystalline substance, often appearing as a powder with a color ranging from yellow to

brown or green.[2] The presence of two adjacent amino groups and a chlorine atom on the

benzene ring makes it a valuable building block in organic synthesis.[2]

Quantitative Physical Properties
The key physical properties of 3-Chlorobenzene-1,2-diamine are summarized in the table

below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1351715?utm_src=pdf-interest
https://www.benchchem.com/product/b1351715?utm_src=pdf-body
https://www.benchchem.com/product/b1351715?utm_src=pdf-body
https://www.benchchem.com/product/b1351715?utm_src=pdf-body
https://www.nordmann.global/en/products/3-chlorobenzene-1-2-diamine
https://www.benchchem.com/product/b1351715?utm_src=pdf-body
https://www.smolecule.com/products/s780894
https://www.nbinno.com/chemical/21745-41-5.html
https://www.smolecule.com/products/s780894
https://www.smolecule.com/products/s780894
https://www.benchchem.com/product/b1351715?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 21745-41-5 [2][3][4][5]

Molecular Formula C₆H₇ClN₂ [2][3]

Molecular Weight 142.59 g/mol [2][4][5]

Physical State Solid, crystalline powder [2][4]

Color Yellow to brown or green [2]

Melting Point 27-32 °C [2][4][5]

Boiling Point 125 °C @ 760 mmHg [2][5]

274.4 ± 20.0 °C @ 760 mmHg [3]

Density 1.3 ± 0.1 g/cm³ [3]

pKa 3.10 ± 0.10 (Predicted) [5]

Solubility
Slightly soluble in DMSO and

Methanol
[5]

Storage Store at 2-8 °C under inert gas [4][5]

Experimental Protocols for Property Determination
This section provides detailed methodologies for the experimental determination of the key

physical properties of 3-Chlorobenzene-1,2-diamine.

Melting Point Determination
The melting point is a critical indicator of a compound's purity.[6] Pure crystalline solids typically

exhibit a sharp melting point range of 0.5-1.0°C.

Methodology: Capillary Method

Sample Preparation: A small amount of the dry, powdered 3-Chlorobenzene-1,2-diamine is

placed into a thin-walled glass capillary tube, which is sealed at one end.[6] The sample is

packed to a height of 2-3 mm.
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Apparatus Setup: The capillary tube is placed in a heating block of a melting point apparatus

or attached to a thermometer and immersed in an oil bath (Thiele tube).[7]

Heating: The sample is heated rapidly to a temperature approximately 10-15°C below the

expected melting point. The heating rate is then reduced to 1-2°C per minute to ensure

thermal equilibrium.

Observation and Recording: The temperature at which the first drop of liquid appears (onset

of melting) and the temperature at which the entire solid mass turns into a clear liquid

(completion of melting) are recorded. This range is the melting point of the sample.[8]
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Prepare Dry, Powdered Sample

Pack Sample into Capillary Tube (2-3 mm)

Place Tube in Melting Point Apparatus

Heat Rapidly to ~15°C Below Expected MP

Reduce Heating Rate to 1-2°C / min

Observe Sample

Record Temp at First Liquid Drop (T1)

Record Temp at Complete Liquefaction (T2)

Report Melting Point Range (T1 - T2)

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination via Capillary Method.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b1351715?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[9]

Methodology: Micro-Boiling Point (Capillary Method)

Sample Preparation: A small amount (a few milliliters) of the molten 3-Chlorobenzene-1,2-
diamine is placed into a small test tube (fusion tube).[10][11]

Apparatus Setup: A capillary tube, sealed at one end, is placed into the fusion tube with its

open end submerged in the liquid. The fusion tube is attached to a thermometer and heated

in a Thiele tube or an appropriate heating block.[11]

Heating: The apparatus is heated gently. As the temperature rises, air trapped in the capillary

tube will be expelled, seen as a slow stream of bubbles.[10]

Observation: Heating continues until a rapid and continuous stream of bubbles emerges

from the capillary tube. At this point, heating is stopped.[10]

Recording: The liquid begins to cool. The boiling point is the temperature at which the stream

of bubbles stops and the liquid just begins to enter the capillary tube.[9][10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://www.benchchem.com/product/b1351715?utm_src=pdf-body
https://www.benchchem.com/product/b1351715?utm_src=pdf-body
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place Liquid Sample in Fusion Tube

Insert Inverted Capillary Tube (Sealed End Up)

Heat Apparatus Gently in Oil Bath

Observe Bubbles from Capillary

Continue Heating until Rapid, Continuous Bubbling

Stop Heating and Allow to Cool

Record Temperature when Liquid Enters Capillary

Report Recorded Temperature as Boiling Point

Click to download full resolution via product page

Caption: Workflow for Micro-Boiling Point Determination.

Density Determination
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Density is an intrinsic physical property defined as the mass of a substance per unit volume.

Methodology: Liquid Displacement Method

Mass Measurement: The mass of a sample of solid 3-Chlorobenzene-1,2-diamine is

accurately measured using an analytical balance.[12][13]

Volume Measurement: A graduated cylinder is partially filled with a liquid in which the

compound is insoluble (e.g., a non-polar solvent). The initial volume of the liquid (V1) is

recorded.[12][13]

Displacement: The weighed solid is carefully submerged in the liquid in the graduated

cylinder, ensuring no splashing. The final volume of the liquid (V2) is recorded.[12][13]

Calculation: The volume of the solid is the difference between the final and initial liquid levels

(V = V2 - V1). The density (ρ) is calculated using the formula: ρ = mass / V.[12][14]
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Weigh Solid Sample (Mass)

Calculate Density (ρ = Mass / V)

Add Inert Liquid to Graduated Cylinder

Record Initial Liquid Volume (V1)

Gently Submerge Weighed Solid in Liquid

Record Final Liquid Volume (V2)

Calculate Solid Volume (V = V2 - V1)
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Add Excess Solid to Known Volume of Solvent

Seal and Agitate at Constant Temperature (24-48h)

Confirm Saturation (Undissolved Solid Present)

Filter Supernatant to Remove Solid

Analyze Filtrate Concentration (e.g., HPLC, UV-Vis)

Report Concentration as Solubility at Temp T
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Dissolve Weighed Sample in Solvent

Immerse Calibrated pH Electrode

Add Standard Acid Titrant in Increments

Record pH after Each Addition

Plot pH vs. Volume of Titrant

Determine Equivalence Point (Inflection)

Find Volume at Half-Equivalence Point

pKa = pH at Half-Equivalence Volume

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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